(2-chlorophenyl)-N-{3-[2-(4-pyridinyl)vinyl]phenyl}methanesulfonamide

• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-N-[3-[(E)-2-pyridin-4-ylethenyl]phenyl]methanesulfonamide
• InChI: InChI=1S/C20H17ClN2O2S/c21-20-7-2-1-5-18(20)15-26(24,25)23-19-6-3-4-17(14-19)9-8-16-10-12-22-13-11-16/h1-14,23H,15H2/b9-8+
• InChI Key: NTCSTZJVKDXEKB-CMDGGOBGSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC=CC(=C2)/C=C/C3=CC=NC=C3)Cl
• SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=CC=CC(=C2)C=CC3=CC=NC=C3)Cl

Description

(2-chlorophenyl)-N-{3-[2-(4-pyridinyl)vinyl]phenyl}methanesulfonamide, commonly known as CP-544326, is a small molecule inhibitor that has been used in various scientific research studies. It is a potent and selective inhibitor of the protein tyrosine kinase (PTK) c-Met, which is involved in various cellular processes such as cell proliferation, differentiation, migration, and survival.

Mechanism of Action

CP-544326 is a selective inhibitor of c-Met, which is a receptor tyrosine kinase (RTK) that is activated by its ligand, hepatocyte growth factor (HGF). Upon activation, c-Met initiates various signaling pathways that regulate cellular processes such as cell proliferation, differentiation, migration, and survival. CP-544326 binds to the ATP-binding site of c-Met and inhibits its kinase activity, thereby blocking the downstream signaling pathways.
Biochemical and Physiological Effects:
CP-544326 has been shown to have various biochemical and physiological effects on cells and tissues. It inhibits c-Met-mediated signaling pathways, leading to the inhibition of cell proliferation, migration, and survival. CP-544326 also induces apoptosis in cancer cells and inhibits tumor growth and metastasis. In addition, CP-544326 has been shown to inhibit fibrosis, inflammation, and angiogenesis in various diseases.

Advantages and Limitations for Lab Experiments

CP-544326 has several advantages for lab experiments. It is a potent and selective inhibitor of c-Met, which allows for the specific inhibition of c-Met-mediated signaling pathways without affecting other signaling pathways. CP-544326 has also been shown to be effective in various in vitro and in vivo models of cancer and other diseases. However, CP-544326 has some limitations for lab experiments. It is a small molecule inhibitor, which may have limited bioavailability and stability in vivo. CP-544326 may also have off-target effects on other kinases, which may affect the interpretation of the results.

Future Directions

CP-544326 has several future directions for scientific research. It can be used to study the role of c-Met in various diseases, such as fibrosis, inflammation, and angiogenesis. CP-544326 can also be used in combination with other drugs to enhance its efficacy and reduce its side effects. In addition, CP-544326 can be modified to improve its bioavailability and stability in vivo. Further studies are needed to fully understand the potential of CP-544326 in various diseases and to develop it as a therapeutic agent.
Conclusion:
In summary, CP-544326 is a small molecule inhibitor that has been extensively used in scientific research to understand the role of c-Met in various cellular processes and diseases. It is a potent and selective inhibitor of c-Met, which allows for the specific inhibition of c-Met-mediated signaling pathways. CP-544326 has various biochemical and physiological effects on cells and tissues, and it has several advantages and limitations for lab experiments. CP-544326 has several future directions for scientific research, and further studies are needed to develop it as a therapeutic agent.

Synthesis Methods

The synthesis of CP-544326 involves several steps, including the preparation of the starting materials, reaction of the starting materials to form the intermediate, and final conversion of the intermediate to the desired product. The detailed synthesis method of CP-544326 is beyond the scope of this paper, but it can be found in various scientific literature sources.

Scientific Research Applications

CP-544326 has been extensively used in scientific research to understand the role of c-Met in various cellular processes and diseases. It has been shown to inhibit c-Met-mediated signaling pathways, leading to the inhibition of tumor growth and metastasis in various cancer types, including lung, breast, and gastric cancers. CP-544326 has also been used to study the role of c-Met in other diseases, such as fibrosis, inflammation, and angiogenesis.